Cas no 105644-27-7 (Hexane, 3,3-dimethoxy-)

• Product Name: Hexane, 3,3-dimethoxy-
• CAS No: 105644-27-7
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 1158016
• PubChem ID: 568629
• Update Time: 2025-04-20

Hexane, 3,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Hexane, 3,3-dimethoxy-
• DTXSID80340936
• T70113
• 3,3-Dimethoxyhexane
• 116549-34-9
• D1889
• 3-Hexanone Dimethylketal
• SCHEMBL733382
• 105644-27-7

• MDL： MFCD00060093
• Inchi： 1S/C8H18O2/c1-5-7-8(6-2,9-3)10-4/h5-7H2,1-4H3
• InChI Key： KYKSUAPFGPQISC-UHFFFAOYSA-N
• SMILES： O(C)C(CC)(CCC)OC

Computed Properties

• Exact Mass: 146.13074
• Monoisotopic Mass: 146.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 77.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46